Cas no 133492-62-3 (Benzene, 1-chloro-4-[(4-ethoxyphenoxy)methyl]-)

Benzene, 1-chloro-4-[(4-ethoxyphenoxy)methyl]- structure
133492-62-3 structure
Product Name:Benzene, 1-chloro-4-[(4-ethoxyphenoxy)methyl]-
CAS No:133492-62-3
MF:C15H15ClO2
MW:262.731403589249
CID:1232992
PubChem ID:894725
Update Time:2025-04-20

Benzene, 1-chloro-4-[(4-ethoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-[(4-ethoxyphenoxy)methyl]-
    • 1-chloro-4-[(4-ethoxyphenoxy)methyl]benzene
    • 4-Chlorobenzyl(4-ethoxyphenyl) ether
    • 4-Chlorobenzyl 4-ethoxyphenyl ether
    • AKOS003651132
    • 1-[(4-CHLOROBENZYL)OXY]-4-ETHOXYBENZENE
    • 133492-62-3
    • 4-Chlorobenzyl(4-ethoxyphenyl)ether
    • DTXSID20358434
    • SCHEMBL7176444
    • Inchi: 1S/C15H15ClO2/c1-2-17-14-7-9-15(10-8-14)18-11-12-3-5-13(16)6-4-12/h3-10H,2,11H2,1H3
    • InChI Key: LJPPHDGCDAGFNV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)COC1C=CC(=CC=1)OCC

Computed Properties

  • Exact Mass: 262.07615
  • Monoisotopic Mass: 262.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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